N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide

• IUPAC Name: N-[(5-ethyl-2-hydroxyphenyl)carbamothioyl]-2-fluorobenzamide
• InChI: InChI=1S/C16H15FN2O2S/c1-2-10-7-8-14(20)13(9-10)18-16(22)19-15(21)11-5-3-4-6-12(11)17/h3-9,20H,2H2,1H3,(H2,18,19,21,22)
• InChI Key: BLDDIAVJXSQFAG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)O)NC(=S)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C16H15FN2O2S
• Molecular Weight: 318.4 g/mol

Description

N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide, also known as EF24, is a synthetic compound that has been studied extensively for its potential therapeutic applications. EF24 is a member of the chalcone family of compounds, which are known for their anti-inflammatory, antioxidant, and anticancer properties. In

Mechanism of Action

N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has been shown to inhibit the NF-κB signaling pathway, which is a key pathway involved in inflammation and cancer. N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide inhibits the phosphorylation and degradation of IκBα, which leads to the inhibition of NF-κB activation. N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide also inhibits the expression of NF-κB target genes, such as COX-2, iNOS, and cyclin D1, which are involved in inflammation and cancer.
Biochemical and Physiological Effects:
N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has been shown to have various biochemical and physiological effects. N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has been shown to induce apoptosis in cancer cells, which is a programmed cell death process that is important for the prevention of cancer. N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has also been shown to inhibit angiogenesis, which is the formation of new blood vessels that is important for cancer growth and metastasis. N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has been shown to inhibit the production of reactive oxygen species (ROS), which are molecules that can damage cells and contribute to cancer and other diseases. N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has been shown to have low toxicity in vitro and in vivo, which makes it a good candidate for further preclinical and clinical studies. However, there are also some limitations for lab experiments with N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide. N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has poor solubility in water, which can make it difficult to use in certain experiments. N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide also has a short half-life in vivo, which can limit its effectiveness in animal models and clinical trials.

Future Directions

There are several future directions for the study of N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide. One direction is to further explore the anti-cancer properties of N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide in various cancer types and animal models. Another direction is to investigate the potential use of N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide in combination with other anti-cancer drugs to enhance its efficacy. N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has also been shown to have potential for the treatment of other diseases, such as cardiovascular disease, neurodegenerative disease, and diabetes. Therefore, future studies could explore the potential therapeutic applications of N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide in these diseases. Finally, future studies could focus on improving the solubility and stability of N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide to enhance its effectiveness in preclinical and clinical studies.

Synthesis Methods

N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide can be synthesized using a two-step reaction process. The first step involves the condensation of 5-ethyl-2-hydroxybenzaldehyde and thiosemicarbazide in the presence of acetic acid to form 5-ethyl-2-[(1,3-thiazol-2-yl)amino]phenol. The second step involves the reaction of 5-ethyl-2-[(1,3-thiazol-2-yl)amino]phenol with 2-fluorobenzoyl chloride in the presence of triethylamine to form N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide.

Scientific Research Applications

N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-cancer, anti-inflammatory, and antioxidant properties. N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has been studied in various cancer cell lines, including breast cancer, lung cancer, prostate cancer, and colon cancer. N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has been shown to inhibit cancer cell proliferation and induce cancer cell death in vitro. N-{[(5-ethyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has also been shown to inhibit tumor growth in vivo in animal models.